2-(3-Methoxyphenyl)-N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)ethanamine

• IUPAC Name: 2-(3-methoxyphenyl)-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]ethanamine
• InChI: InChI=1S/C16H23N3O/c1-12-16(13(2)19(3)18-12)11-17-9-8-14-6-5-7-15(10-14)20-4/h5-7,10,17H,8-9,11H2,1-4H3
• InChI Key: RKFCLFZHYYSKOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CNCCC2=CC(=CC=C2)OC
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

2-(3-Methoxyphenyl)-N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)ethanamine, also known as 25E-NBOH, is a psychoactive drug that belongs to the phenethylamine and N-benzylphenethylamine classes. It is a derivative of the psychedelic drug 2C-E and has been shown to have potent hallucinogenic effects.

Scientific Research Applications

Synthesis and Modification

Pyrazole and 1,2,4-triazole derivatives, including those similar to 2-(3-Methoxyphenyl)-N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)ethanamine, are recognized for their strategic importance in modern medicine and pharmacy. Their significant chemical modification potential and pharmacological prospects are highlighted, particularly when these heterocycles are structurally combined in a single molecule. This enhances the interaction with various biological targets, making the creation of condensed systems involving these compounds scientifically attractive and promising. The synthesis of such compounds, specifically 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, has been optimized, and their structure confirmed through various analytical techniques. These compounds show potential biological activity against targets like 14α-demethylase lanosterol, indicating their relevance in antifungal research (Fedotov, Hotsulia, & Panasenko, 2022).

Structural and Physical Properties

The study of molecules structurally similar to this compound, such as 3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-methoxyphenyl)propenone, has shed light on their structural properties. These molecules are linked into chains by means of hydrogen bonds, demonstrating the intricate molecular interactions that can occur within these compounds and potentially influence their physical and chemical behaviors (Trilleras et al., 2005).

Potential Biological and Pharmacological Activities

Various derivatives structurally related to this compound have been synthesized and characterized, showing promising biological and pharmacological activities. For instance, certain pyrazoline derivatives exhibit significant antibacterial activity against various strains, indicating the potential of these compounds in medical applications (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).

Tautomerism and Chemical Behavior in Solutions

The study of NH-pyrazoles, structurally related to this compound, reveals their tautomerism both in solution and in solid state. This aspect is crucial in understanding the chemical behavior and stability of these compounds, which can be significant in the development of pharmaceuticals and chemical products (Cornago et al., 2009).